Cas no 1000343-22-5 (5-cyano-6-methyl indole)

• Product Name: 5-cyano-6-methyl indole
• CAS No: 1000343-22-5
• Molecular Formula: C₁₀H₈N₂
• Molecular Weight: 156.1839
• MDL: MFCD09026973
• CID: 840643
• PubChem ID: 24729244

5-cyano-6-methyl indole Properties

Names and Identifiers

• 6-Methyl-1H-indole-5-carbonitrile
• 5-Cyano-6-methyl indole
• AK141027
• 5-Cyano-6-methylindole
• 1H-Indole-5-carbonitrile, 6-methyl-
• RKHWDANYXRMLOW-UHFFFAOYSA-N
• FCH863565
• BC600089
• AX8281232
• AB0046981
• ST24045474
• SCHEMBL12803944
• AS-34223
• SY023552
• CS-0050503
• MFCD09026973
• 6-Methylindole-5-carbonitrile
• 1000343-22-5
• DTXSID70646651
• DB-368657
• AKOS006289793
• 5-CYANO-6-METHYL INDOLE

• MDL： MFCD09026973
• InChIKey： RKHWDANYXRMLOW-UHFFFAOYSA-N
• Inchi： 1S/C10H8N2/c1-7-4-10-8(2-3-12-10)5-9(7)6-11/h2-5,12H,1H3
• SMILES： N1([H])C([H])=C([H])C2C([H])=C(C#N)C(C([H])([H])[H])=C([H])C1=2

Computed Properties

• Exact Mass: 156.068748264g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 156.068748264g/mol
• Heavy Atom Count: 12
• Complexity: 215
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 39.6

Experimental Properties

• Boiling Point: 349.9±22.0 ºC (760 Torr),
• Flash Point: 121.9±7.5 ºC,
• Solubility: Very slightly soluble (0.15 g/l) (25 º C),
• Density: 1.20±0.1 g/cm3 (20 ºC 760 Torr),